Cas no 1805335-77-6 (3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805335-77-6
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918206
• Update Time: 2025-10-28

3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-2-1-11-4(6(9)10)3(8)5(2)12/h1,6H,(H,11,12)
• InChI Key： UCTQCMZWQXJYBR-UHFFFAOYSA-N
• SMILES： FC1C(C(=CNC=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine

Introduction to 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805335-77-6)

3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805335-77-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of pharmacological effects, making it a valuable scaffold for drug discovery and development.

The structural features of 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine include two fluorine atoms at the 3- and 5-positions of the pyridine ring, a difluoromethyl group at the 2-position, and a hydroxyl group at the 4-position. These substituents contribute to its distinct electronic and steric properties, which can influence its interactions with biological targets. The presence of fluorine atoms, in particular, is well-known for enhancing metabolic stability, improving binding affinity, and modulating pharmacokinetic profiles of pharmaceutical compounds.

In recent years, there has been growing interest in fluorinated pyridines as key structural motifs in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, anti-inflammatory, and antimicrobial applications. The introduction of fluorine atoms into the pyridine core can alter the compound's reactivity, solubility, and bioavailability, making it an attractive candidate for further investigation.

One of the most compelling aspects of 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine is its potential as a building block for more complex molecules. Its versatile structure allows for further functionalization at multiple sites, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has been exploited in several synthetic strategies aimed at developing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyridines in drug design. For instance, researchers have demonstrated that the presence of fluorine atoms can enhance the binding affinity of small molecule inhibitors to their target proteins. This effect is particularly relevant in the development of kinase inhibitors, where fluorinated pyridines have been shown to improve selectivity and potency. The hydroxyl group in 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine also provides a site for further derivatization, allowing for the introduction of additional functional groups that can modulate biological activity.

The synthesis of 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine presents unique challenges due to the sensitivity of fluorinated intermediates. However, advances in synthetic methodologies have made it possible to access such compounds with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been particularly useful in constructing the desired fluorinated pyridine core.

From a computational chemistry perspective, 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine has been studied to understand its electronic structure and interactions with biological targets. Molecular modeling studies have revealed that the fluorine atoms can participate in favorable interactions with hydrogen bond donors and acceptors in proteins, thereby enhancing binding affinity. Additionally, the hydroxyl group can form hydrogen bonds with polar residues, further stabilizing the compound's interaction with its target.

The potential applications of 3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine extend beyond pharmaceuticals. In agrochemical research, fluorinated pyridines have been explored as key components in herbicides and pesticides due to their ability to interact selectively with biological targets in plants and pests. The unique properties of this compound make it a promising candidate for developing next-generation agrochemicals that are more effective and environmentally friendly.

In conclusion,3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805335-77-6) represents an exciting opportunity for researchers in both pharmaceuticals and agrochemicals. Its distinct structural features and potential biological activities make it a valuable scaffold for drug discovery and development. As our understanding of fluorinated heterocycles continues to grow,3,5-Difluoro-2-(difluoromethyl)-4-hydroxypyridine is likely to play an increasingly important role in future research efforts aimed at developing novel therapeutic agents and sustainable agricultural solutions.